Cas no 224790-71-0 (Etbicythionat)

• Product Name: Etbicythionat
• CAS No: 224790-71-0
• MF: C₆H₁₁O₃PS
• MW: 194.188501596451
• CID: 244724
• PubChem ID: 13635
• Update Time: 2025-04-19

Etbicythionat Chemical and Physical Properties

Names and Identifiers

• Etbicythionat (9CI)
• Etbicythionat
• 4-Ethyl-2,6,7-trioxa-1-phosphabicyclo(2.2.2)octane-1-sulfide
• 4-ethyl-1-sulfanylidene-2,6,7-trioxa-1lambda5-phosphabicyclo[2.2.2]octane
• J-014737
• WLN: T66 A B AO EOPOTJ C2 FS
• NSC 53139
• 2,6,7-Trioxa-1-phosphabicyclo(2.2.2)octane, 4-ethyl-, 1-sulfide
• 2,7-Trioxa-1-phosphabicyclo[2.2.2]octane, 4-ethyl-, 1-sulfide
• NSC-53139
• 224790-71-0
• 4-Ethyl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane-1-sulfide
• BRN 1909749
• SCHEMBL8837441
• 2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane, 4-ethyl-, 1-sulfide
• 1,3-Propanediol, 2-ethyl-2-(hydroxymethyl)-, cyclic O,O,O-ester with phosphorothioic acid
• NSC53139
• 2-(Hydroxymethyl)-2-ethyl-1,3-propanediol, cyclic phosphorothioate (1:1)
• AKOS006273372
• GHLWKNFZHQLFJX-UHFFFAOYSA-N
• 1,3-PROPANEDIOL, 2-ETHYL-2-(HYDROXYMETHYL)-, CYCLIC PHOSPHOROTHIOATE (1:1)
• 4-Ethyl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane 1-sulphide
• Phosphorothioic acid,O,O-ester with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol
• DTXSID00239454
• 935-52-4
• 4-Ethyl-2,7-trioxa-1-phosphabicyclo[2.2.2]octane 1-sulfide
• Phosphorothioic acid, cyclic O,O,O-ester with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol
• 1,3-Propanediol, 2-ethyl-2-(hydroxymethyl)-, cyclic phosphate (1:1)
• 4-Ethyl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane1-sulfide
• 4-Ethyl-2,6,7-trioxa-1-phosphabicyclo(2.2.2)octane 1-sulphide
• DTXCID20161945

• Inchi： 1S/C6H11O3PS/c1-2-6-3-7-10(11,8-4-6)9-5-6/h2-5H2,1H3
• InChI Key： GHLWKNFZHQLFJX-UHFFFAOYSA-N
• SMILES： S=P12OCC(CC)(CO1)CO2

Computed Properties

• Exact Mass: 194.01665238g/mol
• Monoisotopic Mass: 194.01665238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.8Ų

Etbicythionat Security Information

• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Thiophosphate triesters